Cas no 1804923-56-5 (3-(Fluoromethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Fluoromethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804923-56-5
• MF: C₈H₆F₄N₂O₄
• MW: 270.137856006622
• CID: 4839242
• Update Time: 2025-05-20

3-(Fluoromethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O4/c1-17-6-4(2-9)7(14(15)16)13-3-5(6)18-8(10,11)12/h3H,2H2,1H3
• InChI Key： VIVUIWZNZVRMIA-UHFFFAOYSA-N
• SMILES： FCC1C([N+](=O)[O-])=NC=C(C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2

Additional information on 3-(Fluoromethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Fluoromethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804923-56-5)

The compound 3-(Fluoromethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804923-56-5) is a highly specialized pyridine derivative with a unique structural configuration. Its molecular formula features a fluoromethyl group, a methoxy substituent, a nitro group, and a trifluoromethoxy moiety, making it a subject of interest in advanced chemical research and industrial applications. This compound is particularly notable for its potential in agrochemicals and pharmaceutical intermediates, where its electron-withdrawing and lipophilic properties play a critical role.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced stability and bioavailability. Researchers are increasingly focusing on compounds like 3-(Fluoromethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine for their applications in crop protection and drug discovery. The presence of the trifluoromethoxy group, in particular, has been linked to improved metabolic resistance and target specificity, making it a valuable building block in modern synthetic chemistry.

The synthesis of CAS No. 1804923-56-5 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include nitration, fluoromethylation, and methoxylation, each requiring precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm the compound's structure and purity, ensuring compliance with industry standards.

From an environmental and regulatory perspective, 3-(Fluoromethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine is designed to meet stringent safety and sustainability criteria. Its development aligns with the growing emphasis on green chemistry and eco-friendly agrochemicals, addressing concerns about pesticide residues and non-target toxicity. This compound is often discussed in the context of integrated pest management (IPM) systems, where its selective action minimizes ecological impact.

In the pharmaceutical sector, CAS No. 1804923-56-5 is explored as a precursor for bioactive molecules targeting neurological and inflammatory pathways. Its nitro and fluorine-containing groups are pivotal in modulating drug-receptor interactions, offering potential for novel therapeutics. Researchers are also investigating its role in proteolysis-targeting chimeras (PROTACs), a cutting-edge approach in drug development.

Market trends indicate a rising interest in custom synthesis and contract manufacturing of such niche compounds, driven by the need for tailored solutions in R&D. Companies specializing in fine chemicals are increasingly listing 1804923-56-5 in their portfolios, catering to academic and industrial clients. Online searches for this compound often include queries like "synthesis of fluorinated pyridines" or "applications of trifluoromethoxy compounds," reflecting its relevance in contemporary chemistry.

In summary, 3-(Fluoromethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine represents a convergence of innovation and practicality in chemical science. Its versatile applications, coupled with its alignment with sustainable development goals, position it as a compound of significant future potential. As research progresses, its role in advancing precision agriculture and next-generation pharmaceuticals is expected to expand further.